Cas no 681034-57-1 (5-(cyclopropylmethyl)-1H-pyrazole-3-carboxylic acid)

5-(Cyclopropylmethyl)-1H-pyrazole-3-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a cyclopropylmethyl substituent at the 5-position of the pyrazole ring. This compound is of interest in medicinal and agrochemical research due to its structural versatility as a building block for synthesizing biologically active molecules. The cyclopropyl group enhances metabolic stability and influences lipophilicity, while the carboxylic acid moiety allows for further functionalization via amidation or esterification. Its rigid pyrazole core contributes to selective binding interactions, making it valuable in the development of enzyme inhibitors or receptor modulators. The compound is typically handled under standard laboratory conditions and requires proper storage to maintain stability.

5-(cyclopropylmethyl)-1H-pyrazole-3-carboxylic acid structure

681034-57-1 structure

Product Name:5-(cyclopropylmethyl)-1H-pyrazole-3-carboxylic acid

CAS No:681034-57-1

MF:C₈H₁₀N₂O₂

MW:166.177201747894

CID:1017625

PubChem ID:45082577

Update Time:2025-10-18

5-(cyclopropylmethyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-3-carboxylicacid,5-(cyclopropylmethyl)-(9CI)
- 5-(cyclopropylmethyl)-1H-pyrazole-3-carboxylic acid
- SCHEMBL6110506
- WMNFMZBRRUSGLP-UHFFFAOYSA-N
- EN300-1848455
- 5-Cyclopropylmethyl-2H-pyrazole-3-carboxylic acid
- SCHEMBL22637139
- 681034-57-1
- 1H-Pyrazole-3-carboxylic acid, 5-(cyclopropylmethyl)-
- DB-279528
- Inchi： 1S/C8H10N2O2/c11-8(12)7-4-6(9-10-7)3-5-1-2-5/h4-5H,1-3H2,(H,9,10)(H,11,12)
- InChI Key： WMNFMZBRRUSGLP-UHFFFAOYSA-N
- SMILES： OC(C1C=C(CC2CC2)NN=1)=O

Computed Properties

Exact Mass: 166.074227566g/mol
Monoisotopic Mass: 166.074227566g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 66Å²

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